Cas no 956261-79-3 (5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione)
5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione
-
- MDL: MFCD05670138
- Inchi: 1S/C13H11N3O2S/c17-12-11(19-13(18)15-12)8-9-2-4-10(5-3-9)16-7-1-6-14-16/h1-7,11H,8H2,(H,15,17,18)
- InChI Key: WOISTNUBYUGKNZ-UHFFFAOYSA-N
- SMILES: S1C(CC2=CC=C(N3C=CC=N3)C=C2)C(=O)NC1=O
5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB298512-100 mg |
5-[4-(1H-Pyrazol-1-yl)benzyl]-1,3-thiazolane-2,4-dione; . |
956261-79-3 | 100mg |
€221.50 | 2023-04-26 | ||
| Key Organics Ltd | MS-2732-1MG |
5-[4-(1H-pyrazol-1-yl)benzyl]-1,3-thiazolane-2,4-dione |
956261-79-3 | >90% | 1mg |
£37.00 | 2023-09-08 | |
| Key Organics Ltd | MS-2732-5MG |
5-[4-(1H-pyrazol-1-yl)benzyl]-1,3-thiazolane-2,4-dione |
956261-79-3 | >90% | 5mg |
£46.00 | 2023-09-08 | |
| Key Organics Ltd | MS-2732-10MG |
5-[4-(1H-pyrazol-1-yl)benzyl]-1,3-thiazolane-2,4-dione |
956261-79-3 | >90% | 10mg |
£63.00 | 2023-09-08 | |
| Key Organics Ltd | MS-2732-20MG |
5-[4-(1H-pyrazol-1-yl)benzyl]-1,3-thiazolane-2,4-dione |
956261-79-3 | >90% | 20mg |
£76.00 | 2023-03-10 | |
| Key Organics Ltd | MS-2732-50MG |
5-[4-(1H-pyrazol-1-yl)benzyl]-1,3-thiazolane-2,4-dione |
956261-79-3 | >90% | 50mg |
£102.00 | 2023-09-08 | |
| Key Organics Ltd | MS-2732-100MG |
5-[4-(1H-pyrazol-1-yl)benzyl]-1,3-thiazolane-2,4-dione |
956261-79-3 | >90% | 100mg |
£146.00 | 2023-09-08 | |
| Ambeed | A958702-1g |
5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione |
956261-79-3 | 90% | 1g |
$350.0 | 2025-04-14 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00912912-1g |
5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione |
956261-79-3 | 90% | 1g |
¥2401.0 | 2024-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1617762-1mg |
5-(4-(1H-pyrazol-1-yl)benzyl)thiazolidine-2,4-dione |
956261-79-3 | 98% | 1mg |
¥473 | 2023-03-10 |
5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione Suppliers
5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on 5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione
Research Brief on 5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione (CAS: 956261-79-3)
The compound 5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione (CAS: 956261-79-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
Recent studies have highlighted the role of 5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione as a promising scaffold in drug discovery, particularly in the development of novel antidiabetic and anti-inflammatory agents. The compound's unique structure, featuring a thiazolidine-2,4-dione core, has been associated with its ability to modulate peroxisome proliferator-activated receptors (PPARs), which are critical targets in metabolic disorders.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione exhibits potent PPARγ agonistic activity, with an IC50 value of 0.8 μM. This finding suggests its potential as a lead compound for the treatment of type 2 diabetes mellitus (T2DM). The study also reported improved glucose uptake in adipocytes, further supporting its antidiabetic properties.
Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters, explored the anti-inflammatory effects of this compound. The researchers found that it significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells, with minimal cytotoxicity. These results indicate its potential application in inflammatory diseases, including rheumatoid arthritis and atherosclerosis.
The synthesis of 5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione has also been optimized in recent years. A 2022 study in Organic Process Research & Development described a scalable and cost-effective synthetic route, achieving an overall yield of 65%. This advancement is crucial for facilitating further preclinical and clinical studies.
Despite these promising findings, challenges remain in the development of 5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione as a therapeutic agent. Pharmacokinetic studies have revealed limited oral bioavailability, prompting ongoing research into prodrug strategies and formulation improvements. Additionally, further investigations are needed to elucidate its long-term safety profile and potential off-target effects.
In conclusion, 5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione represents a promising candidate for the treatment of metabolic and inflammatory disorders. Continued research efforts are essential to overcome current limitations and fully realize its therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological relevance in modern drug discovery.
956261-79-3 (5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione) Related Products
- 866008-48-2(5-{[4-(1H-1,2,4-triazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)